2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid
Description
2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid is a halogen benzoic acid . It is a non-liquid crystalline carboxylic acid derivative . It has been reported to form hydrogen bonded complexes with benzoylhydrazine-based azobenzene compound .
Molecular Structure Analysis
The molecular formula of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid is C13H8ClFO3 . The InChI code is 1S/C13H8ClFO3/c14-10-5-7 (1-3-9 (10)13 (17)18)8-2-4-12 (16)11 (15)6-8/h1-6,16H, (H,17,18) .Physical And Chemical Properties Analysis
The molecular weight of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid is 266.66 . It is a non-liquid crystalline carboxylic acid derivative .Scientific Research Applications
Precursor in Chemical Synthesis
2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid can serve as a precursor in the synthesis of various other chemical compounds . Its unique structure, which includes both chloro and fluoro substituents, can be leveraged in reactions to create a wide range of derivatives.
Pharmaceutical Applications
Fluoro- and chloro-substituted benzoic acid derivatives have been shown to exhibit relevant practical applications, namely as precursors of pharmaceutical products . The specific properties of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid could potentially make it useful in the development of new drugs.
Agrochemical Applications
Similar to its potential use in pharmaceuticals, this compound could also be used as a precursor in the synthesis of agrochemical products . These could include pesticides, herbicides, or other chemicals used in agriculture.
Food Additives
The compound could potentially be used in the creation of food additives . However, any such use would require rigorous testing to ensure safety and efficacy.
Dye Manufacturing
Fluoro- and chloro-substituted benzoic acid derivatives can also be used in the production of dyes . The specific properties of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid could potentially make it useful in this field.
Research and Development
Given its unique structure, 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid is likely to be of interest in various research and development contexts. For example, it could be used in studies investigating the properties and behaviors of fluoro- and chloro-substituted benzoic acids .
properties
IUPAC Name |
2-chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8ClFO3/c14-10-5-7(1-3-9(10)13(17)18)8-2-4-12(16)11(15)6-8/h1-6,16H,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ILFLVNGGZILIJW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CC(=C(C=C2)O)F)Cl)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8ClFO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90689368 |
Source
|
| Record name | 3-Chloro-3'-fluoro-4'-hydroxy[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90689368 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid | |
CAS RN |
1261972-19-3 |
Source
|
| Record name | 3-Chloro-3'-fluoro-4'-hydroxy[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90689368 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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